2-chloro-5-nitro-N-(2-phenoxyethyl)benzamide
Description
“2-chloro-5-nitro-N-(2-phenoxyethyl)benzamide” is a chemical compound with the linear formula C15H13ClN2O3 . It is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular structure of “2-chloro-5-nitro-N-(2-phenoxyethyl)benzamide” consists of a benzene ring with a carbon bearing a nitro group . The molecular weight of the compound is 304.735 .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-chloro-5-nitro-N-(2-phenoxyethyl)benzamide” are not well documented. The compound has a molecular weight of 304.735 .Future Directions
The future directions for the study of “2-chloro-5-nitro-N-(2-phenoxyethyl)benzamide” could include further investigation into its synthesis, chemical reactions, and potential biological activities. As this compound is part of a collection of rare and unique chemicals provided to early discovery researchers , it may hold potential for future scientific and medical research.
Mechanism of Action
Target of Action
The primary targets of 2-chloro-5-nitro-N-(2-phenoxyethyl)benzamide are Nuclear receptor coactivator 2 , Peroxisome proliferator-activated receptor gamma , and Retinoic acid receptor RXR-alpha . These targets play crucial roles in various cellular processes, including gene expression, metabolism, and cell differentiation .
Mode of Action
It is believed to interact with its targets, leading to changes in their activity . This interaction could potentially alter the function of these targets, affecting various cellular processes .
Biochemical Pathways
The specific biochemical pathways affected by 2-chloro-5-nitro-N-(2-phenoxyethyl)benzamide are currently unknown . Given its targets, it is likely to influence pathways related to gene expression, metabolism, and cell differentiation .
Pharmacokinetics
Therefore, its impact on bioavailability is unclear .
Result of Action
Given its targets, it is likely to have effects on gene expression, metabolism, and cell differentiation .
properties
IUPAC Name |
2-chloro-5-nitro-N-(2-phenoxyethyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClN2O4/c16-14-7-6-11(18(20)21)10-13(14)15(19)17-8-9-22-12-4-2-1-3-5-12/h1-7,10H,8-9H2,(H,17,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XKIHQOCTZNVLOD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OCCNC(=O)C2=C(C=CC(=C2)[N+](=O)[O-])Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClN2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.73 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-5-nitro-N-(2-phenoxyethyl)benzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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